Cas no 88398-93-0 (5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride)
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride is a versatile sulfonyl chloride derivative used primarily as an intermediate in organic synthesis. Its reactive sulfonyl chloride group enables efficient derivatization, making it valuable for constructing sulfonamides, sulfonate esters, and other functionalized compounds. The pyrazole core provides a stable heterocyclic framework, while the chloro and methyl substituents enhance reactivity and selectivity in coupling reactions. This compound is particularly useful in pharmaceutical and agrochemical research, where precise functionalization is critical. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Proper handling is required due to its moisture sensitivity and potential reactivity with nucleophiles.
88398-93-0 structure
Product Name:5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride
CAS No:88398-93-0
MF:C5H6Cl2N2O2S
MW:229.084337711334
MDL:MFCD00052536
CID:719947
PubChem ID:2777126
Update Time:2025-06-23
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-sulfonylchloride, 5-chloro-1,3-dimethyl-
- 5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride
- 5-chloro-1,3-dimethylpyrazole-4-sulfonyl chloride
- 5-chloro-1,3-dimethyl-1h-pyrazole-4-sulphonyl chloride
- BUTTPARK 37\11-60
- 1H-Pyrazole-4-sulfonylchloride,5-chloro-1,3-dimethyl-(9CI)
- 5-chloro-1,3-dimethyl-4-pyrazolesulfonyl chloride
- SKL561
- AKOS024327978
- 5-chloro-1,3-dimethylpyrazole-4-sulfonylchloride
- BP-10327
- CS-0205920
- DTXSID10380385
- 5-chloro-1,3-dimethyl-1H-pyrazol-4yl-sulfonyl chloride
- 88398-93-0
- AKOS000303031
- (5-chloro-1,3-dimethyl-1H-pyrazol-4-yl)sulfonyl chloride
- MFCD00052536
- HWGVUNSKAPCFNF-UHFFFAOYSA-N
- EN300-41762
- 5-Chloro-1,3-dimethyl-1H-pyrazol-4-ylsulphonyl chloride
- 5-chloro-1,3-dimethyl-pyrazole-4-sulfonyl Chloride
- SCHEMBL388129
- 5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride, AldrichCPR
- 5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride
-
- MDL： MFCD00052536
- Inchi： 1S/C5H6Cl2N2O2S/c1-3-4(12(7,10)11)5(6)9(2)8-3/h1-2H3
- InChI Key： HWGVUNSKAPCFNF-UHFFFAOYSA-N
- SMILES： N1(C)C(Cl)=C(S(Cl)(=O)=O)C(C)=N1
Computed Properties
- Exact Mass: 227.95300
- Monoisotopic Mass: 227.953
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.3A^2
- XLogP3: 1.6
Experimental Properties
- Density: 1.66
- Melting Point: 35 °C
- Boiling Point: 60 °C
- Flash Point: 156.1°C
- Refractive Index: 1.627
- PSA: 60.34000
- LogP: 2.39020
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Security Information
- Hazard Statement： Corrosive
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Customs Data
- HS CODE：2933199090
- Customs Data：
China Customs Code:
2933199090Overview:
2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES0167-5 G |
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride |
88398-93-0 | 95% | 5g |
¥ 402.00 | 2021-05-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBES0167-10 G |
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride |
88398-93-0 | 95% | 10g |
¥ 759.00 | 2021-05-07 | |
| Fluorochem | 017438-250mg |
5-Chloro-1,3-dimethylpyrazole-4-sulfonyl chloride |
88398-93-0 | 250mg |
￡10.00 | 2022-02-28 | ||
| Fluorochem | 017438-1g |
5-Chloro-1,3-dimethylpyrazole-4-sulfonyl chloride |
88398-93-0 | 1g |
￡18.00 | 2022-02-28 | ||
| Fluorochem | 017438-5g |
5-Chloro-1,3-dimethylpyrazole-4-sulfonyl chloride |
88398-93-0 | 5g |
￡60.00 | 2022-02-28 | ||
| Apollo Scientific | OR23902-250mg |
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulphonyl chloride |
88398-93-0 | 250mg |
£15.00 | 2025-02-19 | ||
| Apollo Scientific | OR23902-1g |
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulphonyl chloride |
88398-93-0 | 1g |
£18.00 | 2025-02-19 | ||
| Apollo Scientific | OR23902-5g |
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulphonyl chloride |
88398-93-0 | 5g |
£55.00 | 2025-02-19 | ||
| TRC | C381570-2.5mg |
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl Chloride |
88398-93-0 | 2.5mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C381570-5mg |
5-Chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl Chloride |
88398-93-0 | 5mg |
$ 65.00 | 2022-06-06 |
5-chloro-1,3-dimethyl-1H-pyrazole-4-sulfonyl chloride Related Literature
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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